Cas no 2281605-34-1 (4-{(tert-butoxy)carbonylamino}-3-(3-methylcyclohexyl)butanoic acid)

• Product Name: 4-{(tert-butoxy)carbonylamino}-3-(3-methylcyclohexyl)butanoic acid
• CAS No: 2281605-34-1
• MF: C₁₆H₂₉NO₄
• MW: 299.405765295029
• CID: 6547831
• PubChem ID: 165891949
• Update Time: 2025-06-12

4-{(tert-butoxy)carbonylamino}-3-(3-methylcyclohexyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{(tert-butoxy)carbonylamino}-3-(3-methylcyclohexyl)butanoic acid
• 4-{[(tert-butoxy)carbonyl]amino}-3-(3-methylcyclohexyl)butanoic acid
• EN300-1071552
• 2281605-34-1

• Inchi： 1S/C16H29NO4/c1-11-6-5-7-12(8-11)13(9-14(18)19)10-17-15(20)21-16(2,3)4/h11-13H,5-10H2,1-4H3,(H,17,20)(H,18,19)
• InChI Key： WRHSRWYBIORHCP-UHFFFAOYSA-N
• SMILES： OC(CC(CNC(=O)OC(C)(C)C)C1CCCC(C)C1)=O

Computed Properties

• Exact Mass: 299.20965841g/mol
• Monoisotopic Mass: 299.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-{(tert-butoxy)carbonylamino}-3-(3-methylcyclohexyl)butanoic acid

Comprehensive Overview of 4-{(tert-butoxy)carbonylamino}-3-(3-methylcyclohexyl)butanoic acid (CAS No. 2281605-34-1)

In the realm of organic chemistry and pharmaceutical research, 4-{(tert-butoxy)carbonylamino}-3-(3-methylcyclohexyl)butanoic acid (CAS No. 2281605-34-1) has garnered significant attention due to its versatile applications in drug discovery and synthesis. This compound, often abbreviated as Boc-protected amino acid derivative, is a critical intermediate in the development of peptide-based therapeutics and small-molecule inhibitors. Its unique structural features, including the tert-butoxycarbonyl (Boc) group and the 3-methylcyclohexyl moiety, make it a valuable building block for medicinal chemists.

The growing interest in 4-{(tert-butoxy)carbonylamino}-3-(3-methylcyclohexyl)butanoic acid is closely tied to the rising demand for targeted therapies and personalized medicine. Researchers are increasingly exploring its potential in modulating protein-protein interactions, a hot topic in oncology and neurodegenerative disease research. The compound's ability to influence enzyme activity and receptor binding has also made it a subject of interest in the development of anti-inflammatory agents and metabolic disorder treatments.

From a synthetic perspective, CAS No. 2281605-34-1 exemplifies the importance of protecting group strategies in modern organic synthesis. The Boc group serves as a temporary shield for the amino functionality, allowing chemists to perform selective reactions on other parts of the molecule. This feature is particularly valuable in solid-phase peptide synthesis (SPPS), a technique widely used in the production of biopharmaceuticals and therapeutic peptides.

The 3-methylcyclohexyl substituent in 4-{(tert-butoxy)carbonylamino}-3-(3-methylcyclohexyl)butanoic acid contributes to its lipophilicity, a property that has become increasingly important in drug design. With the pharmaceutical industry's focus on improving drug bioavailability and blood-brain barrier penetration, this structural element makes the compound a promising candidate for CNS-targeted drugs. Recent studies have explored its derivatives as potential treatments for Alzheimer's disease and Parkinson's disease, addressing some of the most pressing healthcare challenges of our time.

Quality control and analytical characterization of 4-{(tert-butoxy)carbonylamino}-3-(3-methylcyclohexyl)butanoic acid typically involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound's purity and structural integrity, which are crucial for its application in preclinical studies and drug development pipelines. The compound's stability under various conditions has also been a subject of investigation, particularly for researchers working on formulation development and drug delivery systems.

In the context of green chemistry initiatives, synthetic routes to CAS No. 2281605-34-1 have evolved to incorporate more environmentally friendly protocols. Recent advancements have focused on reducing organic solvent usage and improving atom economy, aligning with the pharmaceutical industry's sustainability goals. These developments respond to growing concerns about chemical waste management and the environmental impact of pharmaceutical manufacturing.

The commercial availability of 4-{(tert-butoxy)carbonylamino}-3-(3-methylcyclohexyl)butanoic acid from specialized chemical suppliers has facilitated its adoption in various research programs. However, researchers continue to investigate novel synthetic approaches to optimize yield and purity while reducing production costs. This aligns with the broader trend in cost-effective drug discovery and the need for accessible research chemicals in academic and industrial laboratories.

Looking ahead, 4-{(tert-butoxy)carbonylamino}-3-(3-methylcyclohexyl)butanoic acid is poised to play a significant role in emerging areas of medicinal chemistry, including proteolysis targeting chimeras (PROTACs) and molecular glues. Its structural features make it an attractive candidate for these innovative therapeutic modalities that are revolutionizing drug discovery. As research continues to uncover new applications for this versatile compound, its importance in the pharmaceutical research landscape is likely to grow substantially in the coming years.